Cas no 2649013-56-7 (2-(2-isocyanatoethyl)-1-methylpiperidine)

• Product Name: 2-(2-isocyanatoethyl)-1-methylpiperidine
• CAS No: 2649013-56-7
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6058727
• PubChem ID: 165700921
• Update Time: 2025-10-30

2-(2-isocyanatoethyl)-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-1-methylpiperidine
• 2649013-56-7
• EN300-1785510

• Inchi： 1S/C9H16N2O/c1-11-7-3-2-4-9(11)5-6-10-8-12/h9H,2-7H2,1H3
• InChI Key： ZMQYJETYFKLPOE-UHFFFAOYSA-N
• SMILES： O=C=NCCC1CCCCN1C

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-(2-isocyanatoethyl)-1-methylpiperidine

Professional Introduction to 2-(2-isocyanatoethyl)-1-methylpiperidine (CAS No. 2649013-56-7)

2-(2-isocyanatoethyl)-1-methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2649013-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and structural versatility. The presence of an isocyanate functional group in its molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules, including potential drug candidates and functional materials.

The molecular structure of 2-(2-isocyanatoethyl)-1-methylpiperidine consists of a piperidine ring substituted with an isocyanatoethyl group at the 2-position and a methyl group at the 1-position. This unique configuration imparts distinct chemical reactivity, particularly in terms of its ability to participate in polymerization reactions and form stable urethane linkages. Such properties make it a promising candidate for applications in polymer chemistry, where it can serve as a monomer or cross-linking agent to develop novel polymeric materials with tailored properties.

In recent years, there has been growing interest in exploring the potential applications of 2-(2-isocyanatoethyl)-1-methylpiperidine in pharmaceutical research. The isocyanate group is known to be highly reactive, enabling the compound to undergo various chemical transformations that can be harnessed for drug design. For instance, it can be used to introduce urethane or carbamate functionalities into larger molecular frameworks, which are crucial for modulating biological activity. Studies have demonstrated its utility in synthesizing novel peptidomimetics and protein-protein interaction inhibitors, areas where precise molecular modifications are essential for achieving high affinity and selectivity.

One of the most compelling aspects of 2-(2-isocyanatoethyl)-1-methylpiperidine is its role as a building block in the development of bioactive molecules. Researchers have leveraged its reactivity to create complex scaffolds that mimic natural products or target specific biological pathways. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to fine-tune the electronic and steric properties of the molecule through structural modifications allows chemists to optimize its pharmacokinetic profile and therapeutic efficacy.

The synthesis of 2-(2-isocyanatoethyl)-1-methylpiperidine typically involves multi-step organic reactions, starting from commercially available precursors such as 1-methylpiperidine and ethylene oxide. The introduction of the isocyanate group requires careful control over reaction conditions to prevent unwanted side reactions, such as dimerization or decomposition. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In materials science, 2-(2-isocyanatoethyl)-1-methylpiperidine has been explored for its potential in creating advanced polymers with unique characteristics. The incorporation of this monomer into polyurethane networks can lead to materials with enhanced mechanical strength, thermal stability, and biocompatibility. Such properties are particularly valuable in medical device applications, where durable yet biocompatible materials are essential. Additionally, researchers have investigated its use in developing smart materials that can respond to external stimuli, such as temperature or pH changes, opening up possibilities for innovative applications in drug delivery systems.

The safety profile of 2-(2-isocyanatoethyl)-1-methylpiperidine is another critical consideration in its application. While the isocyanate group is reactive, proper handling protocols can mitigate risks associated with its use. Personal protective equipment (PPE), such as gloves and respirators, should be employed when working with this compound to prevent exposure. Furthermore, storage conditions must be carefully controlled to avoid degradation or hazardous reactions.

Recent research has also highlighted the potential of 2-(2-isocyanatoethyl)-1-methylpiperidine in green chemistry initiatives. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. For instance, catalytic methods have been explored to improve reaction efficiency and selectivity while reducing reliance on harsh reagents or solvents. These advancements align with broader trends in pharmaceutical manufacturing aimed at enhancing sustainability without compromising performance.

The future prospects for 2-(2-isocyanatoethyl)-1-methylpiperidine appear promising, with ongoing studies uncovering new applications across multiple disciplines. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in drug discovery and material innovation. Its versatility as a synthetic intermediate makes it a valuable tool for chemists seeking to develop novel bioactive molecules and functional materials with tailored properties.